Cas no 1807271-24-4 (4-Chloromethyl-2-cyano-5-hydroxybenzenesulfonyl chloride)

• Product Name: 4-Chloromethyl-2-cyano-5-hydroxybenzenesulfonyl chloride
• CAS No: 1807271-24-4
• MF: C₈H₅Cl₂NO₃S
• MW: 266.101198911667
• CID: 4981223
• Update Time: 2025-06-12

4-Chloromethyl-2-cyano-5-hydroxybenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloromethyl-2-cyano-5-hydroxybenzenesulfonyl chloride

• Inchi： 1S/C8H5Cl2NO3S/c9-3-5-1-6(4-11)8(2-7(5)12)15(10,13)14/h1-2,12H,3H2
• InChI Key： AOPABYIBQPEFSE-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C(CCl)=CC=1C#N)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 369
• XLogP3: 1.7
• Topological Polar Surface Area: 86.5

Additional information on 4-Chloromethyl-2-cyano-5-hydroxybenzenesulfonyl chloride

Introduction to 4-Chloromethyl-2-cyano-5-hydroxybenzenesulfonyl chloride (CAS No. 1807271-24-4)

4-Chloromethyl-2-cyano-5-hydroxybenzenesulfonyl chloride, identified by the CAS number 1807271-24-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzenesulfonyl chlorides, which are widely recognized for their utility in the synthesis of various biologically active molecules. The presence of both a cyano group and a hydroxyl group, in addition to the chloromethyl and sulfonyl chloride functionalities, makes this molecule a versatile intermediate in organic synthesis, particularly in the development of novel therapeutic agents.

The structural features of 4-Chloromethyl-2-cyano-5-hydroxybenzenesulfonyl chloride contribute to its reactivity and make it a valuable building block for medicinal chemists. The sulfonyl chloride moiety is particularly noteworthy, as it is commonly employed in nucleophilic substitution reactions to introduce sulfonamide groups, which are prevalent in many drugs. Furthermore, the cyano group can participate in further functionalization, such as reduction to an amine or conversion to a carboxylic acid, expanding the synthetic possibilities.

In recent years, there has been growing interest in the development of small molecules that modulate biological pathways associated with neurological disorders. The unique structural motifs present in 4-Chloromethyl-2-cyano-5-hydroxybenzenesulfonyl chloride make it a promising candidate for investigating potential therapeutic effects in this area. For instance, sulfonamides derived from this compound have shown promise in preclinical studies as inhibitors of enzymes involved in neuroinflammation and neurodegeneration. The chloromethyl group also offers opportunities for further derivatization, allowing researchers to explore new chemical entities with tailored biological activities.

Another area where this compound has found utility is in the synthesis of agrochemicals. The benzenesulfonyl chloride scaffold is a common feature in many herbicides and fungicides, and 4-Chloromethyl-2-cyano-5-hydroxybenzenesulfonyl chloride could serve as a key intermediate in generating novel crop protection agents. Its ability to undergo facile reactions with amines and alcohols makes it an attractive starting point for designing molecules with improved efficacy and environmental safety.

The industrial production of 4-Chloromethyl-2-cyano-5-hydroxybenzenesulfonyl chloride requires careful optimization to ensure high yield and purity. Advances in catalytic methods have enabled more efficient synthetic routes, reducing the environmental impact while maintaining cost-effectiveness. Continuous flow chemistry, for example, has been explored as a means to enhance reaction control and scalability, making this compound more accessible for large-scale applications.

From a research perspective, the compound's versatility extends to material science applications as well. The benzenesulfonyl chloride group can be used to modify polymers and surfaces, imparting functionalities such as adhesion or biocompatibility. This has implications for developing advanced materials used in medical implants or sensors. Additionally, the cyano group's ability to participate in cross-linking reactions makes it useful for creating three-dimensional networks with specific properties.

The safety profile of 4-Chloromethyl-2-cyano-5-hydroxybenzenesulfonyl chloride is another critical consideration during its handling and application. While not classified as hazardous under normal conditions, appropriate precautions must be taken to prevent exposure due to its reactivity. Personal protective equipment (PPE) such as gloves, goggles, and lab coats is essential when working with this compound. Storage should be conducted in a cool, dry place away from incompatible substances like strong bases or oxidizing agents.

In conclusion,4-Chloromethyl-2-cyano-5-hydroxybenzenesulfonyl chloride (CAS No. 1807271-24-4) is a multifunctional compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features enable diverse synthetic transformations, making it an indispensable tool for researchers seeking to develop innovative solutions. As scientific understanding progresses, new methodologies for utilizing this compound will continue to emerge, further solidifying its importance in modern chemistry.